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Compound of Interest

Compound Name: 8-Hydroxyquinaldine

Cat. No.: B167061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of 8-hydroxyquinaldine (oxine) as a precipitating agent in the gravimetric analysis of various

metal ions. This classical analytical technique offers high accuracy and precision, making it a

valuable tool in research, quality control, and drug development for the quantitative

determination of metallic impurities or active pharmaceutical ingredients.

Principle of 8-Hydroxyquinaldine in Gravimetric
Analysis
8-Hydroxyquinaldine is a bidentate chelating agent that forms stable, insoluble metal

complexes with a variety of metal ions. The reaction involves the displacement of the phenolic

proton of 8-hydroxyquinaldine and the coordination of the metal ion with both the hydroxyl

oxygen and the quinoline nitrogen. The general reaction can be represented as:

Mⁿ⁺ + n(C₁₀H₉NO) → M(C₁₀H₈NO)ₙ + nH⁺

The resulting metal chelate, being sparingly soluble in the reaction medium, precipitates out of

the solution. The precipitate is then filtered, washed, dried to a constant weight, and weighed.

The mass of the metal in the original sample is then calculated based on the stoichiometry of

the metal-oxine complex. The selectivity of the precipitation can be controlled by adjusting the

pH of the solution.
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Applications in Gravimetric Analysis
8-Hydroxyquinaldine is a versatile reagent for the gravimetric determination of several metal

ions. This section outlines the optimal conditions and performance data for the analysis of

aluminum, zinc, copper, and magnesium.

Gravimetric Determination of Aluminum
8-Hydroxyquinaldine is an excellent reagent for the quantitative precipitation of aluminum.

The method is highly accurate and can be used to separate aluminum from beryllium, alkaline

earth metals, and magnesium.[1]

Quantitative Data for Aluminum Determination

Parameter Value Notes

Optimal pH Range 4.2 - 9.8
Precipitation is quantitative

within this range.[1]

Precipitation Medium
Acetic acid-acetate buffer or

ammoniacal solution

An acetic acid-acetate buffer is

often used to separate Al from

Be, Ba, Ca, Sr, and Mg.[1]

Drying Temperature 102 - 120 °C

The precipitate is crystalline

and easily dried to a constant

weight.[1]

Formula of Precipitate Al(C₉H₆NO)₃
Aluminum tris(8-

hydroxyquinolinate)

Gravimetric Factor 0.0587 (Al / Al(C₉H₆NO)₃)

Accuracy High

Results tend to be slightly high

due to co-precipitation of the

reagent.[1]

Precision High
With careful technique, high

precision can be achieved.

Gravimetric Determination of Zinc
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The gravimetric determination of zinc using 8-hydroxyquinaldine provides a reliable analytical

method.

Quantitative Data for Zinc Determination

Parameter Value Notes

Optimal pH Range 4.5 - 13.0
Quantitative precipitation

occurs in a broad pH range.

Precipitation Medium
Mildly acidic or alkaline

solution

The precipitation is typically

carried out in a buffered

solution.

Drying Temperature 130 - 140 °C
The precipitate is dried to the

anhydrous form.

Formula of Precipitate Zn(C₉H₆NO)₂ Zinc bis(8-hydroxyquinolinate)

Gravimetric Factor 0.1849 (Zn / Zn(C₉H₆NO)₂)

Accuracy Good
Subject to interferences from

other metal ions.

Precision Good
Dependent on careful control

of experimental conditions.

Gravimetric Determination of Copper
Copper (II) ions can be quantitatively precipitated with 8-hydroxyquinaldine.

Quantitative Data for Copper Determination
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Parameter Value Notes

Optimal pH Range 2.7 - 7.0

Precipitation is initiated at a

lower pH compared to other

metals.

Precipitation Medium Acetic acid-acetate buffer

Allows for separation from

metals that precipitate at

higher pH.

Drying Temperature 105 - 110 °C
The precipitate is dried to a

constant weight.

Formula of Precipitate Cu(C₉H₆NO)₂
Copper (II) bis(8-

hydroxyquinolinate)

Gravimetric Factor 0.1805 (Cu / Cu(C₉H₆NO)₂)

Accuracy Good
Potential for interferences from

other transition metals.

Precision Good
Requires careful pH control for

selective precipitation.

Gravimetric Determination of Magnesium
Magnesium can be determined gravimetrically using 8-hydroxyquinaldine, often after the

separation of other interfering ions.

Quantitative Data for Magnesium Determination
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Parameter Value Notes

Optimal pH Range 9.0 - 10.5
Precipitation is carried out in

an ammoniacal solution.

Precipitation Medium
Ammoniacal buffer

(NH₄OH/NH₄Cl)

To maintain a high pH and

prevent co-precipitation of

other ions.

Drying Temperature 130 - 140 °C
The precipitate is dried to the

anhydrous form.

Formula of Precipitate Mg(C₉H₆NO)₂
Magnesium bis(8-

hydroxyquinolinate)

Gravimetric Factor 0.0698 (Mg / Mg(C₉H₆NO)₂)

Accuracy Fair to Good

The method is susceptible to

interferences, especially from

alkaline earth metals.[1]

Precision Good
With proper separation of

interfering ions.

Experimental Protocols
The following are detailed protocols for the gravimetric determination of aluminum, zinc,

copper, and magnesium using 8-hydroxyquinaldine.

Protocol for Gravimetric Determination of Aluminum
1. Sample Preparation:

Accurately weigh a sample containing 20-50 mg of aluminum into a 400 mL beaker.

Dissolve the sample in 50 mL of distilled water. If necessary, add a few drops of dilute

hydrochloric acid to aid dissolution.

2. pH Adjustment and Precipitation:
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Dilute the solution to approximately 150 mL with distilled water.

Add 5 mL of a 2% (w/v) solution of 8-hydroxyquinaldine in 2 M acetic acid.

Heat the solution to 60-70 °C.

Slowly add 2 M ammonium acetate solution with constant stirring until a yellow precipitate of

aluminum 8-hydroxyquinolinate forms.

Add an additional 25 mL of the ammonium acetate solution to ensure complete precipitation

and to buffer the solution. The supernatant should be faintly yellow, indicating a slight excess

of the reagent.

3. Digestion of the Precipitate:

Allow the beaker to stand on a steam bath for 1-2 hours to allow the precipitate to digest.

This process promotes the formation of larger, more easily filterable crystals.

4. Filtration and Washing:

Filter the hot solution through a pre-weighed sintered glass crucible (porosity 3 or 4).

Wash the precipitate with several portions of hot distilled water until the filtrate is free of the

precipitating reagent (the filtrate will be colorless).

5. Drying and Weighing:

Dry the crucible and precipitate in an oven at 102-120 °C for at least 2 hours.

Cool the crucible in a desiccator to room temperature.

Weigh the crucible and its contents.

Repeat the drying and weighing steps until a constant weight is achieved (successive

weighings agree within 0.3-0.5 mg).

6. Calculation:
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Calculate the mass of aluminum in the original sample using the following formula: Mass of

Al = Mass of precipitate (g) × 0.0587

Protocol for Gravimetric Determination of Zinc
1. Sample Preparation:

Accurately weigh a sample containing 30-60 mg of zinc into a 400 mL beaker.

Dissolve the sample in 50 mL of distilled water, adding a small amount of dilute nitric acid if

necessary.

2. pH Adjustment and Precipitation:

Dilute the solution to about 200 mL.

Add a 2% solution of 8-hydroxyquinaldine in ethanol dropwise with stirring until

precipitation is complete. A slight excess is indicated by a yellow color in the supernatant.

Adjust the pH to between 5 and 7 with dilute ammonium hydroxide or acetic acid.

3. Digestion of the Precipitate:

Heat the solution to 60-70 °C and allow the precipitate to digest for 1 hour.

4. Filtration and Washing:

Filter the precipitate through a pre-weighed sintered glass crucible.

Wash the precipitate with hot water, followed by a small amount of cold water.

5. Drying and Weighing:

Dry the precipitate at 130-140 °C to a constant weight.

6. Calculation:

Mass of Zn = Mass of precipitate (g) × 0.1849
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Protocol for Gravimetric Determination of Copper
1. Sample Preparation:

Weigh a sample containing 25-50 mg of copper into a 400 mL beaker and dissolve it in 50

mL of dilute nitric acid.

Gently boil the solution to remove oxides of nitrogen, then dilute to 150 mL.

2. pH Adjustment and Precipitation:

Add a 2% solution of 8-hydroxyquinaldine in 2 M acetic acid in slight excess.

Adjust the pH to approximately 3.0 with dilute ammonium hydroxide.

3. Digestion of the Precipitate:

Heat the mixture to boiling and then allow it to stand for 1 hour.

4. Filtration and Washing:

Filter the precipitate through a pre-weighed filtering crucible.

Wash the precipitate thoroughly with hot water.

5. Drying and Weighing:

Dry the precipitate at 105-110 °C to a constant weight.

6. Calculation:

Mass of Cu = Mass of precipitate (g) × 0.1805

Protocol for Gravimetric Determination of Magnesium
1. Sample Preparation and Separation of Interferences:

Take a sample solution containing 15-30 mg of magnesium.
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It is crucial to first remove interfering ions. For example, aluminum, iron, and other heavy

metals can be precipitated with 8-hydroxyquinaldine in an acidic medium and filtered off.

Calcium can be precipitated as calcium oxalate.

2. pH Adjustment and Precipitation:

To the filtrate containing magnesium, add ammonium chloride and then make the solution

ammoniacal (pH ~10).

Heat the solution to 60-70 °C and add a 2% ethanolic solution of 8-hydroxyquinaldine
slowly with constant stirring.

3. Digestion of the Precipitate:

Allow the precipitate to digest on a water bath for 30 minutes.

4. Filtration and Washing:

Filter the crystalline precipitate through a pre-weighed filtering crucible.

Wash the precipitate with hot, dilute ammonia solution and then with a small amount of cold

water.

5. Drying and Weighing:

Dry the precipitate at 130-140 °C to a constant weight.

6. Calculation:

Mass of Mg = Mass of precipitate (g) × 0.0698

Interference Studies
8-Hydroxyquinaldine is a non-selective reagent, and therefore, the presence of other metal

ions that form insoluble complexes can interfere with the determination of the target analyte.

Control of pH and the use of masking agents are common strategies to minimize interferences.

Tolerance Limits of Common Interfering Ions
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Interfering Ion
Metal Being
Analyzed

pH of Precipitation Remarks

Be²⁺, Ca²⁺, Sr²⁺,

Ba²⁺, Mg²⁺
Al³⁺ 4.2 - 4.7

These ions do not

precipitate in this

acidic pH range,

allowing for the

separation of

aluminum.[1]

Fe³⁺, Ti⁴⁺, Zr⁴⁺ Al³⁺ 4.2 - 4.7

These ions will co-

precipitate with

aluminum and must

be removed prior to

analysis or masked.

Fe³⁺, Al³⁺ Mg²⁺ ~10

Iron and aluminum are

precipitated with 8-

hydroxyquinaldine at a

lower pH and can be

removed by filtration

before magnesium

determination.[1]

Heavy Metals (e.g.,

Cu²⁺, Ni²⁺, Co²⁺)
Al³⁺, Mg²⁺, Zn²⁺ Varies

These ions generally

interfere and should

be removed, for

example, by sulfide

precipitation or

electrolysis.

Visualizations
Chelation of a Divalent Metal Ion with 8-
Hydroxyquinaldine
Caption: Chelation reaction of a divalent metal ion with two molecules of 8-hydroxyquinaldine.
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Experimental Workflow for Gravimetric Analysis

Start: Sample Weighing

1. Sample Dissolution

2. pH Adjustment

3. Addition of 8-Hydroxyquinaldine
(Precipitation)

4. Digestion of Precipitate

5. Filtration

6. Washing of Precipitate

7. Drying to Constant Weight

8. Final Weighing

9. Calculation of Analyte Mass

End: Result

Click to download full resolution via product page
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Caption: General workflow for gravimetric analysis using 8-hydroxyquinaldine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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